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Compound of Interest

Compound Name: Propyl cinnamate

Cat. No.: B7822587

Propyl Cinnamate: A Comprehensive Technical
Guide

This guide provides an in-depth overview of propyl cinnamate, a significant chemical
compound with applications ranging from flavor and fragrance to potential antimicrobial and
insect-repellent uses. Tailored for researchers, scientists, and professionals in drug
development, this document details its chemical identity, physicochemical properties, synthesis
protocols, and biological activities.

Registry Information and Chemical Identity

Propyl cinnamate is an organic compound classified as an alkyl cinnamate, which is the ester
of cinnamic acid and propanol.[1][2] It is recognized by various international chemical
inventories and databases.
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Identifier Value Reference
CAS Number 7778-83-8 [L13IA1516]1[7]
EINECS Number 231-916-0 [518]

propyl (E)-3-phenylprop-2-

IUPAC Name [2]
enoate

Molecular Formula C12H1402 31516171

Molecular Weight 190.24 g/mol [3][5]I6]
OLLPXZHNCXACMM-

InChl Key [21[7]
CMDGGOBGSA-N
CCCOC(=0)/C=C/C1=CC=CC

SMILES 2]
=C1
n-Propyl cinnamate, Cinnamic
acid n-propyl ester, 2-

Synonyms 315171

Propenoic acid, 3-phenyl-,
propy! ester, FEMA 2938

RTECS Number

GE0525000

[4119]

Physicochemical Properties

Propyl cinnamate is a colorless, viscous liquid at room temperature.[10] It is known for its

characteristic fruity and balsamic aroma.[1][4][10]
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Property Value Reference
Colorless clear viscous liquid

Appearance ] [10]
(estimated)
Peach-apricot flavor, wine-like

Odor/Flavor [1][4][10]
odor

Melting Point 12-13°C [8][10]

Boiling Point 282 - 284 °C at 760 mmHg [11[97[10]

Density 1.025 g/cm3 (1118191

Refractive Index 1.5530 [111819]

Flash Point >100 °C (>212 °F) [10]
0.003 mmHg at 25 °C

Vapor Pressure ) [10]
(estimated)
Soluble in alcohol, insoluble in

N water. Water solubility

Solubility ) [10]
estimated at 68.97 mg/L at 25
°C.

logP (o/w) 3.477 (estimated) [10]

Experimental Protocols

The synthesis of propyl cinnamate is most commonly achieved through Fischer esterification.

Detailed protocols for its synthesis, purification, and characterization are provided below.

This protocol describes the synthesis of propyl cinnamate from trans-cinnamic acid and n-

propanol using sulfuric acid as a catalyst.

Materials:

e trans-Cinnamic acid

e n-Propanol
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o Concentrated sulfuric acid (H2SOa)

o Diethyl ether

o Saturated sodium bicarbonate solution (NaHCOs)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Round-bottom flask, reflux condenser, separatory funnel, heating mantle, magnetic stirrer.

Procedure:

o Combine trans-cinnamic acid (1 equivalent), n-propanol (5-10 equivalents, serving as solvent
and reactant), and a magnetic stir bar in a round-bottom flask.

o Carefully add concentrated sulfuric acid (catalytic amount, e.g., 0.1 equivalents) to the
mixture while stirring.

o Attach a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain
reflux for 2-4 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).
[11]

 After cooling to room temperature, remove the excess n-propanol using a rotary evaporator.

o Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

» Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with brine.[12]

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter to remove the drying agent and evaporate the solvent to yield the crude propyl
cinnamate.[11]

The crude product from the synthesis can be purified by vacuum distillation to obtain high-
purity propyl cinnamate.
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Procedure:

Set up a distillation apparatus suitable for vacuum operation (e.g., Claisen flask).

Transfer the crude ester into the distillation flask.

Apply vacuum and gently heat the flask in an oil bath.

Collect the fraction that distills at the appropriate temperature and pressure for propyl
cinnamate (e.g., 102-104 °C at 1 mmHg).[10]

The purity and identity of the synthesized propyl cinnamate can be confirmed using the
following analytical techniques:

e Thin Layer Chromatography (TLC): To monitor reaction progress and assess the purity of the
final product. A suitable mobile phase is a mixture of hexane and ethyl acetate (e.g., 9:1 v/v).
[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure of the ester.[11][12]

« Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the ester
carbonyl (C=0) stretch (approx. 1715 cm~1) and the C=C double bond stretch (approx. 1640
cm™1).[11]
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Fig. 1: General workflow for the synthesis and analysis of propyl cinnamate.
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Biological Activity and Metabolism

Propyl cinnamate and related cinnamic acid esters exhibit a range of biological activities.
While specific signaling pathways are not extensively detailed in the literature, their
antimicrobial effects are noted.

Cinnamic acid derivatives are known for their antimicrobial properties.[13] Propyl cinnamate
has demonstrated inhibitory activity against a variety of microorganisms.

Microorganism Activity (MIC) Reference
Aspergillus niger 43 uM [14]
Bacillus subtilis 203 uM [14]
Candida albicans 59 uM [14]
Escherichia coli 203 uM [14]
Staphylococcus aureus 301 uM [14]

The mechanism of action for cinnamates is believed to involve disruption of the microbial
plasma membrane and cell wall.[13][15]

There is limited direct research on the metabolic pathway of propyl cinnamate in mammals.
However, a probable metabolic route involves initial hydrolysis by esterase enzymes into its
constituent parts: cinnamic acid and n-propanol. These components then enter their respective
well-established metabolic pathways.[16][17]

o Cinnamic Acid: Can be activated to Cinnamoyl-CoA and subsequently undergo [3-oxidation,
similar to fatty acids.

e n-Propanol: Is oxidized to propionaldehyde and then to propionic acid. Propionic acid is
converted to propionyl-CoA, which is then carboxylated and eventually converted to succinyl-
CoA, an intermediate of the citric acid cycle.[16]
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Fig. 2: Proposed metabolic pathway of propyl cinnamate in mammals.

Safety and Regulation
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Propyl cinnamate is regulated for its use as a flavoring agent and has established safety

guidelines.

Regulation /| Hazard

Information

Reference

GHS Pictograms

Flammable, Environmentally

Hazardous

[2]4]

GHS Hazard Statements

H226: Flammable liquid and
vapor.H411: Toxic to aquatic

life with long lasting effects.

[2]4]

Precautionary Statements

P210, P273, P391, P501

[2]

Risk Statements

R51/53: Toxic to aquatic
organisms, may cause long-
term adverse effects in the

aguatic environment.

[4119]

Safety Statements

S24/25: Avoid contact with skin
and eyes.S61: Avoid release to

the environment.

[419]

Regulatory Status

FEMA GRAS: Number 2938.
Generally Recognized as Safe
for its intended use as a

flavoring substance.

[21[18]

FDA Regulation

Listed under 21 CFR 172.515
for synthetic flavoring

substances.

[2][18]

TSCA

Listed on the Toxic Substances

Control Act inventory.

[2]14]

Handling and Storage: Avoid contact with skin and eyes.[19] Keep away from sources of

ignition as it is a flammable liquid. Store in a tightly closed container in a dry, well-ventilated

place.[19] Personal protective equipment, including chemically resistant gloves, is

recommended during handling.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b7822587#propyl-cinnamate-cas-number-and-registry-information
https://www.benchchem.com/product/b7822587#propyl-cinnamate-cas-number-and-registry-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7822587?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

